Cas no 100047-54-9 (Methyl 5-methylisoxazole-4-carboxylate)

Methyl 5-methylisoxazole-4-carboxylate structure

100047-54-9 structure

Product Name:Methyl 5-methylisoxazole-4-carboxylate

CAS No:100047-54-9

MF:C₆H₇NO₃

MW:141.124681711197

MDL:MFCD09756501

CID:136248

PubChem ID:22309104

Update Time:2025-04-19

Methyl 5-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-methylisoxazole-4-carboxylate
- 4-Isoxazolecarboxylicacid, 5-methyl-, methyl ester
- methyl 5-methyl-1,2-oxazole-4-carboxylate
- 4-(Methoxycarbonyl)-5-methylisoxazole
- 5-Methyl-isoxazol-carbonsaeure-(4)-methylester
- 5-methyl-isoxazole 4-carboxylic acid methyl ester
- EN300-59724
- TS-01835
- Z231867432
- 4-Isoxazolecarboxylic acid, 5-methyl-, methyl ester
- SCHEMBL13815776
- 4-Isoxazolecarboxylicacid,5-methyl-,methylester(6CI,9CI)
- methyl5-methylisoxazole-4-carboxylate
- 4-Isoxazolecarboxylicacid,5-methyl-,methyl ester
- DTXSID70624550
- MFCD09756501
- AKOS009116956
- 100047-54-9
- G30744
- MDL： MFCD09756501
- Inchi： 1S/C6H7NO3/c1-4-5(3-7-10-4)6(8)9-2/h3H,1-2H3
- InChI Key： AHLBUWIGURZNRZ-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(=O)OC)C=N1

Computed Properties

Exact Mass: 141.04300
Monoisotopic Mass: 141.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3A^2
XLogP3: 0.6

Experimental Properties

Density: 1.18
Boiling Point: 211.94°C at 760 mmHg
Flash Point: 81.978°C
Refractive Index: 1.468
PSA: 52.33000
LogP: 0.76960

Methyl 5-methylisoxazole-4-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-methylisoxazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR40304-1g	Methyl 5-methylisoxazole-4-carboxylate	100047-54-9	95	1g	£207.00	2025-02-20
Chemenu	CM191210-5g	Methyl 5-methylisoxazole-4-carboxylate	100047-54-9	95%	5g	$444	2021-08-05
abcr	AB540694-1 g	Methyl 5-methylisoxazole-4-carboxylate; .	100047-54-9		1g	€302.20	2022-07-28
Chemenu	CM191210-1g	Methyl 5-methylisoxazole-4-carboxylate	100047-54-9	95%	1g	$134	2023-03-07
Chemenu	CM191210-5g	Methyl 5-methylisoxazole-4-carboxylate	100047-54-9	95%	5g	$380	2023-03-07
TRC	M220943-5mg	Methyl 5-Methylisoxazole-4-carboxylate	100047-54-9		5mg	$ 50.00	2022-06-04
TRC	M220943-10mg	Methyl 5-Methylisoxazole-4-carboxylate	100047-54-9		10mg	$ 65.00	2022-06-04
TRC	M220943-50mg	Methyl 5-Methylisoxazole-4-carboxylate	100047-54-9		50mg	$ 95.00	2022-06-04
Enamine	EN300-59724-0.05g	methyl 5-methyl-1,2-oxazole-4-carboxylate	100047-54-9	95%	0.05g	$33.0	2023-06-18
Enamine	EN300-59724-0.1g	methyl 5-methyl-1,2-oxazole-4-carboxylate	100047-54-9	95%	0.1g	$48.0	2023-06-18

Methyl 5-methylisoxazole-4-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:100047-54-9)Methyl 5-methylisoxazole-4-carboxylate

Order Number:A1099457

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 20:26

Price ($):335.0

Email:sales@amadischem.com

Product Official Link

Methyl 5-methylisoxazole-4-carboxylate Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

100047-54-9 (Methyl 5-methylisoxazole-4-carboxylate) Related Products

Recommended suppliers